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Compound of Interest

Compound Name: M8-B

Cat. No.: B10772128

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and preparation of M8-B,
a potent and selective TRPM8 channel blocker, for use in both in vitro and in vivo experiments.
Adherence to these guidelines will help ensure the consistency and reproducibility of your
experimental results.

Introduction to M8-B

M8-B is a small molecule antagonist of the Transient Receptor Potential Melastatin 8 (TRPM8)
channel, a non-selective cation channel activated by cold temperatures and cooling agents like
menthol and icilin.[1][2] As a selective blocker, M8-B is a valuable tool for investigating the
physiological and pathological roles of TRPM8. It has been shown to block cold- and agonist-
induced TRPMS activation in vitro and to reduce deep body temperature in vivo.[1][2][3]

M8-B Chemical and Physical Properties
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Property

Value

Reference

Chemical Name

N-(2-Aminoethyl)-N-[[3-
methoxy-4-
(phenylmethoxy)phenyllmethyl]
-2-thiophenecarboxamide

hydrochloride

[1]2]

Molecular Formula

C22H24N203S - HCI

[1]

Molecular Weight 432.96 g/mol [1]
Purity >98% [1][2]
Appearance Crystalline solid

CAS Number 883976-12-3 [1]

Storage (Solid)

Store at +4°C

[1]

M8-B Solubility Data

M8-B hydrochloride exhibits solubility in various solvents. The choice of solvent is critical and

depends on the specific experimental application.

Maximum
Solvent . Notes Reference
Concentration
DMSO 100 mM (43.3 mg/mL)  --- [1]
Sonication may be
Water 10 mM (4.33 mg/mL) required to fully [1]
dissolve.
DMF 10 mg/mL
DMSO:PBS (pH 7.2)
0.5 mg/mL

(1:1)

Experimental Protocols
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In Vitro Experiments (e.g., Cell-Based Assays)

Objective: To prepare M8-B solutions for treating cells in culture to study its effect on TRPM8
activity.

Materials:

M8-B hydrochloride powder

Dimethyl sulfoxide (DMSO), cell culture grade, anhydrous

Sterile microcentrifuge tubes

Sterile serological pipettes and pipette tips

Vortex mixer

Cell culture medium appropriate for your cell line
Protocol for Preparing a 10 mM Stock Solution in DMSO:

o Preparation: Work in a sterile environment (e.g., a laminar flow hood) to maintain the sterility
of your solutions.

» Weighing M8-B: Accurately weigh the desired amount of M8-B hydrochloride powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.33 mg of M8-B (Molecular
Weight = 432.96 g/mol ).

 Dissolution:
o Add the weighed M8-B powder to a sterile microcentrifuge tube.

o Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration (e.g.,
1 mL for 4.33 mg).

o Vortex the solution thoroughly until the M8-B is completely dissolved. Gentle warming in a
37°C water bath can aid dissolution if necessary.

o Storage of Stock Solution:
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o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C or -80°C for long-term storage. Stored properly, the DMSO
stock solution is stable for several months.

Protocol for Preparing Working Solutions in Cell Culture Medium:
e Thawing: Thaw a single aliquot of the 10 mM M8-B stock solution at room temperature.

 Serial Dilution: Perform serial dilutions of the stock solution in your complete cell culture
medium to achieve the desired final concentrations for your experiment.

o Important: To avoid precipitation and minimize DMSO-induced cytotoxicity, ensure the final
concentration of DMSO in the cell culture medium is typically below 0.5%, and ideally at or
below 0.1%.

o Example Dilution Series:

1. To prepare a 100 uM working solution from a 10 mM stock, dilute the stock 1:100 in cell
culture medium (e.g., add 1 pL of 10 mM stock to 99 pL of medium).

2. Further dilute this 100 uM solution to obtain lower concentrations.

e Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO
to the cell culture medium without M8-B. This is crucial to account for any effects of the
solvent on the cells.

o Application to Cells: Replace the existing medium in your cell culture plates with the freshly
prepared medium containing the desired concentrations of M8-B or the vehicle control.

In Vivo Experiments (e.g., Animal Studies)

Objective: To prepare M8-B formulations for administration to animals to study its systemic
effects.

Important Considerations:
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e The choice of vehicle will depend on the route of administration (e.g., intravenous,
intraperitoneal, oral).

« All solutions for in vivo use must be sterile.
e Itis recommended to prepare these formulations fresh on the day of the experiment.
Protocol for Preparation in a Saline-Based Vehicle (for Intravenous or Intraperitoneal Injection):
This protocol is adapted from information provided for similar small molecules.
Materials:
e M8-B hydrochloride powder
e DMSO
e PEG300 (Polyethylene glycol 300)
e Tween-80
o Sterile Saline (0.9% NaCl)
» Sterile tubes and syringes
Formulation Example (1 mg/mL M8-B):
e Prepare a 10 mg/mL stock solution in DMSO: Dissolve 10 mg of M8-B in 1 mL of DMSO.
e Prepare the vehicle:
o In a sterile tube, mix:
= 40% PEG300
= 5% Tween-80

» 55% Sterile Saline
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» Final Formulation: To prepare a 1 mg/mL final solution, add 100 pL of the 10 mg/mL M8-B
stock solution to 900 pL of the prepared vehicle.

o Administration: Mix well before administration. The final solution will contain 10% DMSO.
Adjust the volumes as needed for your required final concentration and dosing volume.

Protocol for Preparation in a Corn Oil-Based Vehicle (for Oral or Intraperitoneal Injection):
Materials:

e M8-B hydrochloride powder

e DMSO

 Sterile Corn Qill

Formulation Example (1 mg/mL M8-B):

e Prepare a 10 mg/mL stock solution in DMSO: Dissolve 10 mg of M8-B in 1 mL of DMSO.

e Final Formulation: To prepare a 1 mg/mL final solution, add 100 pL of the 10 mg/mL M8-B
stock solution to 900 pL of sterile corn oil.

o Administration: Vortex thoroughly to create a uniform suspension before administration.

Visualizations
Signaling Pathway of TRPMS8 Inhibition by M8-B
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Caption: M8-B blocks the TRPM8 channel, preventing its activation by cold or chemical
agonists.

Experimental Workflow for In Vitro M8-B Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and Experimental Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b10772128#how-to-dissolve-and-prepare-m8-b-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b10772128?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/m8-b.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7153518/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7153518/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7153518/
https://www.researchgate.net/figure/M8-B-decreases-deep-T-b-in-Trpm8-rats-and-mice-but-not-in-Trpm8-mice-A-C-The_fig1_221822217
https://www.benchchem.com/product/b10772128#how-to-dissolve-and-prepare-m8-b-for-experiments
https://www.benchchem.com/product/b10772128#how-to-dissolve-and-prepare-m8-b-for-experiments
https://www.benchchem.com/product/b10772128#how-to-dissolve-and-prepare-m8-b-for-experiments
https://www.benchchem.com/product/b10772128#how-to-dissolve-and-prepare-m8-b-for-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10772128?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10772128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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